DL-Cysteine

• IUPAC Name: 2-amino-3-sulfanylpropanoic acid
• InChI: InChI=1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)
• InChI Key: XUJNEKJLAYXESH-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)N)S
• Molecular Formula: C3H7NO2S
• DSSTOX Substance ID: DTXSID5046988
• Molecular Weight: 121.16 g/mol
• Physical Description: White powder with a sulfurous odor; [Acros Organics MSDS]
• CAS RN: 3374-22-9, 202406-97-1, 204523-09-1

Description

DL-Cysteine is a racemic mixture of the proteinogenic amino acids L-cysteine and the non-proteinogenic D-cysteine. It is an alpha-amino acid, a polar amino acid, and a sulfur-containing amino acid. It contains a sulfanylmethyl group.

Synthesis Analysis

The biosynthesis of cysteine is crucial and critically regulated by two enzymes, serine acetyl transferase (SAT) and O-acetyl serine (thiol) lyase (OAS-TL). A method called streamlined cysteine activity-based protein profiling (SLC-ABPP) has been developed to profile cysteine reactivity in complex proteomes.

Molecular Structure Analysis

The molecular formula of DL-Cysteine is C3H7NO2S. The crystal structure of DL-Cysteine has been studied using powder and single-crystal diffraction techniques.

Chemical Reactions Analysis

Cysteine residues are highly reactive due to their high nucleophilicity and sensitivity to oxidizing agents. They are often the main focus of fragment-based drug discovery due to their well-understood reactivity at physiological pH.

Physical And Chemical Properties Analysis

DL-Cysteine is used as an organic reagent and in comparative physicochemical analysis of processes such as crystallization. The physical properties of DL-Cysteine have been studied under different conditions of temperature and pressure.

Scientific Research Applications

• Biotechnological Production of L-Cysteine : L-Cysteine, an important amino acid biologically and commercially, is primarily produced through fermentation and enzymatic processes. Effective fermentative production can be achieved by enhancing biosynthetic activity, weakening degradation pathways, and exploiting export systems in microorganisms like Escherichia coli and Corynebacterium glutamicum (Wada & Takagi, 2006).

• Impact on Enzymatic Production by Pseudomonas sp. : DL-ATC, a precursor in L-Cysteine production, impacts the conditions of enzyme production processes. The optimal concentration of DL-ATC can significantly increase the L-Cysteine yield (Ning, 2008).

• Health Benefits of L-Cysteine : L-Cysteine, used in diet and supplements, may improve human health and treat diseases. However, more clinical trials are needed for consensus on its efficacy (Plaza, García-Galbis, & Martínez-Espinosa, 2018).

• Cysteine-Enriched Protein Supplements : Cysteine-enriched protein supplements, like whey or keratin, can enhance antioxidant status and may improve outcomes in certain diseases. Such supplements are seen as beneficial for stressed and critically ill patients (McPherson & Hardy, 2011).

• Microbial Conversion to L-Cysteine : Microorganisms can convert DL-2-amino-delta2-thiazoline-4-carboxylic acid (DL-ATC) to L-Cysteine, with certain strains like Pseudomonas sp. showing significant production efficiency (Sano et al., 1977).

• Metabolic Engineering for Enhanced Production : Metabolic engineering strategies, such as overexpressing certain genes and deleting sulfur loss pathways, can significantly improve the sulfur conversion rate in cysteine biosynthesis in Escherichia coli (Liu, Hou, Wang, & Li, 2019).

• Cysteine in Proteome Reactivity Profiling : Cysteine's reactivity in proteins can be profiled to identify its diverse biochemical functions, including catalytic activities and sites of oxidative modification (Weerapana et al., 2010).

• Imaging of Cysteine in Vivo : A bioluminescence probe has been developed for noninvasive imaging of cysteine in vivo, contributing to the understanding of cysteine's roles in physiological and pathological processes (Hu et al., 2020).

• Nutritional Implications of L-Cysteine Metabolism : Intracellular L-cysteine is crucial for protein synthesis and production of important compounds like glutathione, hydrogen sulfide, and taurine. Its metabolism has significant implications for nutrition and therapy (Yin et al., 2016).

• Inhibition of Copper Corrosion : DL-Cysteine has been shown to effectively inhibit copper corrosion in hydrochloric acid solution, demonstrating its potential use in industrial applications (Zhang, Gao, & Zhou, 2005).

Mechanism of Action

Cysteine residues play a crucial role in various biological processes. They are involved in metal binding, catalysis, and redox chemistry. They also serve as a major precursor for the synthesis of glutathione.

Safety and Hazards

When handling DL-Cysteine, it is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid dust formation. It should not come into contact with the skin or eyes, and ingestion or inhalation should be avoided.

Future Directions

Recent advances in chemoproteomic methods have provided a greater understanding of cysteine functionality, modification, and druggability. These methods can be used to investigate cysteine reactivity in subcellular organelles within the context of their native pH and redox environments.